Cas no 844891-13-0 (tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate)

tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate structure
844891-13-0 structure
Product Name:tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate
CAS No:844891-13-0
MF:C11H16N2O3
MW:224.256342887878
MDL:MFCD06659076
CID:719993
PubChem ID:2795543
Update Time:2025-04-19

tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate
    • 1H-Pyrazole-1-carboxylicacid, 4-formyl-3,5-dimethyl-, 1,1-dimethylethyl ester
    • tert-butyl 4-formyl-3,5-dimethylpyrazole-1-carboxylate
    • MFCD06659076
    • FT-0729486
    • 3,5-Dimethyl-4-formyl-1H-pyrazole,N1-Boc protected
    • PS-3694
    • 844891-13-0
    • J-524702
    • AKOS016010074
    • TERT-BUTYL4-FORMYL-3,5-DIMETHYL-1H-PYRAZOLE-1-CARBOXYLATE
    • 3,5-Dimethyl-4-formyl-1H-pyrazole, N1-BOC protected
    • CS-0055116
    • EN300-7379699
    • DTXSID40383763
    • DB-026903
    • MDL： MFCD06659076
    • Inchi： 1S/C11H16N2O3/c1-7-9(6-14)8(2)13(12-7)10(15)16-11(3,4)5/h6H,1-5H3
    • InChI Key： AZJWODKWFMBMCM-UHFFFAOYSA-N
    • SMILES： O(C(N1C(C)=C(C=O)C(C)=N1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 224.11600
  • Monoisotopic Mass: 224.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 61.2Ų

Experimental Properties

  • Density: 1.12
  • Melting Point: 59 °C
  • Boiling Point: 338.2°C at 760 mmHg
  • Flash Point: 158.3°C
  • Refractive Index: 1.519
  • PSA: 61.19000
  • LogP: 2.09560

tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate Security Information

tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate Pricemore >>

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Alichem
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Chemenu
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Apollo Scientific
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abcr
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tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate; 95%
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abcr
AB223526-1 g
tert-Butyl 4-formyl-3,5-dimethyl-1H-pyrazole-1-carboxylate; 95%
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Chemenu
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